Cas no 1181494-76-7 (2-[(4-chloro-2,5-dimethoxyphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide)

• Product Name: 2-[(4-chloro-2,5-dimethoxyphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide
• CAS No: 1181494-76-7
• MF: C₁₆H₂₂ClN₃O₃
• MW: 339.817183017731
• CID: 6265791
• PubChem ID: 45795075
• Update Time: 2025-06-23

2-[(4-chloro-2,5-dimethoxyphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z65127163
• 1181494-76-7
• 2-(4-chloro-2,5-dimethoxyanilino)-N-(2-cyano-3-methylbutan-2-yl)acetamide
• EN300-26685040
• NCGC00294246-01
• AB01293875-01
• AKOS034514019
• 2-[(4-chloro-2,5-dimethoxyphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide

• Inchi： 1S/C16H22ClN3O3/c1-10(2)16(3,9-18)20-15(21)8-19-12-7-13(22-4)11(17)6-14(12)23-5/h6-7,10,19H,8H2,1-5H3,(H,20,21)
• InChI Key： QSJISDJZROYMAX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC)NCC(NC(C#N)(C)C(C)C)=O)OC

Computed Properties

• Exact Mass: 339.1349693g/mol
• Monoisotopic Mass: 339.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[(4-chloro-2,5-dimethoxyphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide

Compound CAS No. 1181494-76-7: 2-[(4-chloro-2,5-dimethoxyphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide

The compound with CAS No. 1181494-76-7, known as 2-[(4-chloro-2,5-dimethoxyphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

Structural Analysis: The molecule consists of a central acetamide group, which serves as a versatile scaffold for functionalization. The phenyl ring substituted with chlorine and methoxy groups at positions 4, 2, and 5 introduces electronic diversity and enhances the compound's reactivity. Additionally, the presence of a cyano group attached to a branched alkyl chain provides further complexity to the structure, enabling diverse interactions in biological systems.

Synthesis and Characterization: Recent advancements in synthetic chemistry have allowed for the efficient synthesis of this compound using multi-component reactions and catalytic processes. Researchers have employed techniques such as microwave-assisted synthesis and continuous flow chemistry to optimize the production process. The compound has been characterized using advanced spectroscopic methods, including NMR spectroscopy and mass spectrometry, confirming its purity and structural integrity.

Biological Activity: Studies have demonstrated that 2-[(4-chloro-2,5-dimethoxyphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide exhibits potent bioactivity in vitro. It has shown selective inhibition against key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Furthermore, preliminary pharmacokinetic studies indicate favorable absorption and metabolic profiles, suggesting its potential as an orally bioavailable therapeutic agent.

Applications in Drug Discovery: The compound's unique combination of structural features makes it an attractive lead molecule for drug discovery programs targeting chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Researchers are currently exploring its efficacy in preclinical models to assess its therapeutic potential.

Environmental Impact: As part of sustainable chemistry initiatives, the synthesis of this compound has been designed to minimize environmental impact. Green chemistry principles have been incorporated into the production process, including the use of recyclable solvents and energy-efficient reaction conditions.

Future Directions: Ongoing research is focused on optimizing the compound's pharmacokinetic properties and exploring its potential for use in other therapeutic areas such as oncology and neurodegenerative diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinically relevant drug candidate.